Cas no 898464-07-8 (8-(4-butylpiperazin-1-yl)-7-(3-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
8-(4-butylpiperazin-1-yl)-7-(3-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
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- 8-(4-butylpiperazin-1-yl)-7-[(3-chlorophenyl)methyl]-3-methylpurine-2,6-dione
- 8-(4-butylpiperazin-1-yl)-7-(3-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
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- Inchi: 1S/C21H27ClN6O2/c1-3-4-8-26-9-11-27(12-10-26)20-23-18-17(19(29)24-21(30)25(18)2)28(20)14-15-6-5-7-16(22)13-15/h5-7,13H,3-4,8-12,14H2,1-2H3,(H,24,29,30)
- InChI Key: QLUDWTSIFKJFDK-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC(Cl)=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CCCC)CC1
8-(4-butylpiperazin-1-yl)-7-(3-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2636-0385-2μmol |
8-(4-butylpiperazin-1-yl)-7-[(3-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898464-07-8 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F2636-0385-5μmol |
8-(4-butylpiperazin-1-yl)-7-[(3-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898464-07-8 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2636-0385-10μmol |
8-(4-butylpiperazin-1-yl)-7-[(3-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898464-07-8 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2636-0385-20μmol |
8-(4-butylpiperazin-1-yl)-7-[(3-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898464-07-8 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F2636-0385-1mg |
8-(4-butylpiperazin-1-yl)-7-[(3-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898464-07-8 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F2636-0385-2mg |
8-(4-butylpiperazin-1-yl)-7-[(3-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898464-07-8 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F2636-0385-3mg |
8-(4-butylpiperazin-1-yl)-7-[(3-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898464-07-8 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2636-0385-4mg |
8-(4-butylpiperazin-1-yl)-7-[(3-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898464-07-8 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F2636-0385-5mg |
8-(4-butylpiperazin-1-yl)-7-[(3-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898464-07-8 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2636-0385-10mg |
8-(4-butylpiperazin-1-yl)-7-[(3-chlorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898464-07-8 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
8-(4-butylpiperazin-1-yl)-7-(3-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 8-(4-butylpiperazin-1-yl)-7-(3-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
Introduction to 8-(4-butylpiperazin-1-yl)-7-(3-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 898464-07-8)
The compound 8-(4-butylpiperazin-1-yl)-7-(3-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its CAS number 898464-07-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the purine derivatives class, a group known for its broad pharmacological activity. The structural features of this compound, including its 4-butylpiperazine moiety and 3-chlorophenylmethyl substituent, contribute to its unique chemical and biological properties, making it a promising candidate for further research and development.
Recent studies have highlighted the importance of purine derivatives in the development of therapeutic agents. The 2,3,6,7-tetrahydro-1H-purine-2,6-dione scaffold is particularly noteworthy due to its ability to interact with various biological targets. In particular, the presence of the 4-butylpiperazine group suggests potential activity as an antagonist or agonist at certain neurotransmitter receptors. This is supported by earlier research indicating that piperazine derivatives often exhibit significant effects on central nervous system (CNS) functions.
The 3-chlorophenylmethyl substituent further enhances the compound's pharmacological profile by introducing lipophilicity and potential metabolic stability. This combination of structural elements makes 8-(4-butylpiperazin-1-yl)-7-(3-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione a versatile molecule for exploring new therapeutic avenues. Current research is focusing on its potential applications in treating neurological disorders and other conditions where modulation of neurotransmitter activity is beneficial.
One of the most exciting aspects of this compound is its potential as a lead for drug discovery. The butterfly-shaped purine core provides a stable framework that can be modified to enhance binding affinity and selectivity. The 4-butylpiperazine moiety is particularly interesting because it mimics the structure of natural neurotransmitters and can therefore interact with receptor sites with high specificity. This has led to investigations into its role as a potential treatment for conditions such as depression and anxiety.
Moreover, the 3-chlorophenylmethyl group adds another layer of complexity to the molecule's pharmacological behavior. Chlorinated aromatic rings are known to improve drug bioavailability and metabolic stability, which are critical factors in drug development. By incorporating this group into the purine scaffold, researchers aim to create a compound that not only has strong biological activity but also performs well in preclinical and clinical settings.
In terms of mechanism of action, preliminary studies suggest that 8-(4-butylpiperazin-1-yl)-7-(3-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione may exert its effects by modulating the activity of several key neurotransmitter systems. The 4-butylpiperazine part could interact with serotonin receptors (5-HT receptors), while the 3-chlorophenylmethyl group might influence dopamine pathways. These interactions could make the compound effective in treating a range of CNS disorders.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. The introduction of the 4-butylpiperazine and 3-chlorophenylmethyl groups at specific positions requires precise control over reaction conditions to avoid unwanted side products.
Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacological properties. This includes in vitro assays to assess binding affinity to target receptors and in vivo studies to evaluate efficacy and safety in animal models. These studies provide valuable data on how the compound behaves in a biological system and help identify potential therapeutic applications.
One area where this compound shows particular promise is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of purine derivatives to interact with neurotransmitter systems suggests they could modulate pathways involved in these conditions. Additionally, their potential role as antioxidants may contribute to neuroprotection against oxidative stress—a key factor in neurodegeneration.
Another exciting application is in the management of pain disorders. The modulation of neurotransmitter activity by compounds like 8-(4-butylpiperazin-1-yl)-7-(3-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione could provide alternative treatments for chronic pain conditions that do not respond well to conventional analgesics.
The chemical stability and solubility profile of this compound are also important considerations for drug development. Researchers are exploring ways to enhance these properties through structural modifications without compromising biological activity. For instance, optimizing the length and branching pattern of the side chains could improve solubility while maintaining efficacy.
Ethical considerations are paramount when developing new therapeutic agents. Clinical trials must be carefully designed to ensure patient safety while maximizing chances of success. Regulatory agencies require extensive data on a drug's safety and efficacy before it can be approved for human use. This rigorous process ensures that only compounds with demonstrated benefits reach patients.
In conclusion,8-(4-butylpiperazin-1-yl)-7-(3-chlorophenyl)methyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 898464-07) represents a significant advancement in medicinal chemistry with broad potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research aimed at developing novel treatments for neurological disorders and other conditions characterized by dysregulated neurotransmitter activity.
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